Cas no 2229551-81-7 (2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 2229551-81-7
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 6327157
• PubChem ID: 165636476
• Update Time: 2025-06-09

2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol
• 2229551-81-7
• EN300-1971794

• Inchi： 1S/C9H8F3NO4/c1-17-7-4-5(8(14)9(10,11)12)2-3-6(7)13(15)16/h2-4,8,14H,1H3
• InChI Key： ADUVKPUESKXEJH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)OC)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 251.04054222g/mol
• Monoisotopic Mass: 251.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol

Compound CAS No. 2229551-81-7: 2,2,2-Trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol

The compound with CAS No. 2229551-81-7, known as 2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a trifluoroethyl group attached to a hydroxyl-substituted phenyl ring with methoxy and nitro functionalities. These functional groups contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of trifluoromethylated compounds in modern organic synthesis. The trifluoroethyl group in this compound not only enhances its stability but also imparts unique electronic properties that make it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The trifluoromethyl group is known to improve pharmacokinetic profiles, making it a desirable feature in drug design.

The 3-methoxy-4-nitrophenyl moiety in the compound plays a crucial role in modulating its reactivity and selectivity. The methoxy group acts as an electron-donating substituent, while the nitro group serves as an electron-withdrawing group. This combination creates a unique electronic environment that can be exploited in various chemical transformations. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of enantiomerically enriched derivatives of this compound, opening new avenues for stereochemistry-driven drug discovery.

In terms of physical properties, CAS No. 2229551-81-7 exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-throughput screening assays and combinatorial chemistry applications. Additionally, its thermal stability has been tested under various conditions, revealing its potential for use in high-energy materials and pyrotechnics.

The synthesis of 2,2,2-trifluoro-1-(3-methoxy-4-nitrophenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the trifluoroethyl alcohol intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the phenolic moiety. Recent optimizations have focused on improving yield and reducing reaction times through the use of microwave-assisted synthesis and continuous flow reactors.

From an environmental standpoint, the degradation pathways of this compound have been studied under simulated environmental conditions. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist long-term in natural ecosystems. This information is critical for assessing its environmental impact and ensuring sustainable practices during production and disposal.

In conclusion, CAS No. 2229551-81-7 represents a versatile building block with significant potential across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to make meaningful contributions to both academic and industrial advancements.